Cas no 436086-99-6 ([(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine)

• Product Name: [(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine
• CAS No: 436086-99-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD03021422
• CID: 329392
• PubChem ID: 3150972
• Update Time: 2025-06-30

[(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine
• 4-Pyridinemethanamine,N-[(tetrahydro-2-furanyl)methyl]-
• Pyridin-4-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine
• AC1MK64T
• CTK4I7481
• HMS2602D09
• MolPort-000-892-171
• Oprea1_115830
• SBB007160
• [(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine
• N-(pyridin-4-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)amine
• DTXSID00389943
• EN300-58783
• 436086-99-6
• 1-(oxolan-2-yl)-N-(pyridin-4-ylmethyl)methanamine
• AKOS016342072
• NCGC00342303-01
• 1-(Oxolan-2-yl)-N-[(pyridin-4-yl)methyl]methanamine
• AB00597743-08
• (4-Pyridinylmethyl)(tetrahydro-2-furanylmethyl)amine
• BB 0240566
• (pyridin-4-ylmethyl)(tetrahydrofuran-2-ylmethyl)amine
• SMR000312165
• FT-0644638
• MFCD03021422
• Pyridin-4-ylmethyl(tetrahydrofuran-2-ylmethyl)amine
• MLS000682808
• AKOS000243333
• CS-0526735
• LS-01065
• EU-0099981
• CHEMBL1345470
• Pyridin-4-ylmethyl-(tetrahydro-furan-2-ylmethy l)-amine
• (oxolan-2-ylmethyl)(pyridin-4-ylmethyl)amine
• DB-051121
• 1-(pyridin-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine
• ALBB-000248
• STK500586

• MDL： MFCD03021422
• Inchi： 1S/C11H16N2O/c1-2-11(14-7-1)9-13-8-10-3-5-12-6-4-10/h3-6,11,13H,1-2,7-9H2
• InChI Key： PPTBAWQVKOPXIY-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1C=CN=CC=1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.2Ų

[(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on [(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine

Latest Research Insights on 436086-99-6 and [(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecules such as 436086-99-6 and [(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine in drug discovery and development. These compounds have garnered attention due to their unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to these molecules, focusing on their synthesis, biological activity, and implications for future research.

The compound 436086-99-6, a chemical entity with a CAS registry number, has been investigated for its role as a key intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The structural flexibility of 436086-99-6 allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold in medicinal chemistry.

[(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine, a more complex derivative, has shown promise in modulating neurotransmitter systems. Research published in the last year indicates its potential as a ligand for G-protein-coupled receptors (GPCRs), specifically those involved in neurological disorders such as Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic properties has been a focal point of recent investigations.

One notable study, published in the Journal of Medicinal Chemistry, detailed the synthesis and optimization of [(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine derivatives to improve their metabolic stability and receptor binding profiles. The researchers employed computational modeling and high-throughput screening to identify lead compounds with enhanced efficacy and reduced off-target effects. These findings underscore the compound's potential as a starting point for the development of novel CNS-targeted therapeutics.

In parallel, 436086-99-6 has been utilized in the synthesis of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. A recent Nature Chemical Biology article highlighted its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The study demonstrated that 436086-99-6-based PROTACs could effectively target and degrade oncogenic proteins in vitro and in vivo, offering a new avenue for cancer therapy.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical testing. Ongoing research aims to overcome these hurdles by leveraging advanced drug delivery systems and formulation strategies.

In conclusion, the latest research on 436086-99-6 and [(oxolan-2-yl)methyl][(pyridin-4-yl)methyl]amine highlights their versatility and potential in chemical biology and medicine. These compounds serve as valuable tools for understanding biological mechanisms and developing next-generation therapeutics. Future studies should focus on translating these findings into clinically viable treatments, with an emphasis on safety and efficacy.